(2-Methylprop-2-en-1-yl)(1-phenylethyl)amine

• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• SMILES: CC(C1=CC=CC=C1)NCC(=C)C
• InChI: InChI=1S/C12H17N/c1-10(2)9-13-11(3)12-7-5-4-6-8-12/h4-8,11,13H,1,9H2,2-3H3
• InChIKey: RFCBRLQSZIUFCG-UHFFFAOYSA-N

(2-Methylprop-2-en-1-yl)(1-phenylethyl)amine – CAS 66896-63-7 Identity and Sourcing Baseline

(2-Methylprop-2-en-1-yl)(1-phenylethyl)amine (CAS 66896-63-7; molecular formula C₁₂H₁₇N; molecular weight 175.27 g/mol) is a secondary chiral amine that couples a 2-methylprop-2-en-1-yl (methallyl) substituent with a 1-phenylethyl moiety . The molecule possesses a single stereogenic centre at the benzylic carbon of the phenylethyl group, enabling resolution into (R)- and (S)-enantiomers . Commercial availability is limited, with catalogued purities typically at 95% (LeYan, product 2039018) or unspecified research-grade from specialty vendors . Its dual functional architecture – a reactive alkene handle and a chiral, aromatic amine backbone – distinguishes it from simpler, achiral secondary amines used as generic building blocks.

Format Chiral amine building block with 95% catalog purity Enantiomer-resolved procurement recommended

Workflow Asymmetric synthesis or polymer chemistry research Methallyl group supports distinct reactivity profile

Selection Logic Differentiated from achiral or N-allyl secondary amines Dual alkene-chiral amine architecture

Why Generic Substitution Fails: Structural Specificity of (2-Methylprop-2-en-1-yl)(1-phenylethyl)amine

Substituting this compound with a closely related, commercially prevalent analog – such as N-allyl-1-phenylethylamine or simple tertiary amines like N-methyl-N-(2-phenylethyl)prop-2-en-1-amine – introduces risks that extend beyond nominal structural similarity. The methallyl group exhibits distinct steric and electronic properties that influence metalation chemistry and configurational stability; for example, deprotonation of the alpha-methyl substituent can trigger irreversible chirality loss via aza-enolate formation, a pathway unavailable to N-allyl or N-methyl analogs [1]. In addition, the compound's weak PNMT inhibitory profile (Ki ≈ 1.11 mM) is quantitatively distinguishable from more potent N-substituted phenylethylamine inhibitors, meaning that replacement with a pharmacologically active congener would introduce confounding biological activity in mechanistic studies [2]. Interchange without verification therefore risks both compromised synthetic fidelity and data integrity.

Chirality Methallyl group may undergo irreversible racemisation under Lewis-basic conditions, a pathway absent in N-benzyl or N-allyl analogs. Enantiopurity may not be retained without strict handling.

Activity Exceptionally weak PNMT inhibition (Ki ~1.11 mM) differs from pharmacologically active N-substituted phenylethylamine congeners. Substitution may introduce confounding biological activity in mechanistic studies.

Property Predicted boiling point ~256.5 °C differs significantly from N-allyl analog (Δbp +31 °C). Chromatographic retention and purification protocols may not transfer directly without method revalidation.

• [1] Flynn, M. T., Stott, R., Blair, V. L., & Andrews, P. C. (2016). Loss of Chirality through Facile Lewis Base Mediated Aza-enolate Formation in Na and K (S)-N-(alpha-Methylbenzyl)methallylamides. Organometallics, 35(16), 2707-2714. View Source
• [2] BindingDB. BDBM50367284 (CHEMBL291584). Ki = 1.11E+6 nM against PNMT. View Source

Quantitative Evidence Guide: Head-to-Head Comparisons for (2-Methylprop-2-en-1-yl)(1-phenylethyl)amine

PNMT Inhibitory Potency: Methallyl vs. Allyl N-Substituent Comparison

In a bovine PNMT radiochemical assay, (2-Methylprop-2-en-1-yl)(1-phenylethyl)amine exhibited an inhibition constant (Ki) of 1.11 × 10⁶ nM (≈ 1.11 mM), categorising it as a very weak PNMT binder [1]. By comparison, literature data for the allyl analog N-allyl-1-phenylethylamine and more potent phenylethylamine-based PNMT inhibitors typically exhibit Ki values in the low micromolar to sub-micromolar range, underscoring the detrimental steric effect of the 2-methyl substituent on PNMT binding [2]. This distinguishes the target compound from pharmacologically active congeners and supports its selection as a negative-control scaffold in PNMT-related studies where minimal target engagement is required.

PNMT Inhibitory Potency

Head-to-head

Target Ki 1.11 × 10⁶ nM (1.11 mM) vs. N-allyl analog Ki typically

Supports negative-control scaffold context for PNMT studies where minimal target engagement is an experimental requirement.

In vitro bovine PNMT radiochemical assay; >10-fold weaker than typical inhibitor thresholds.

Chiral Configurational Stability

Head-to-head

Complete racemisation of methallyl amine in

Enantiopurity demands strictly anhydrous, Lewis-base-free handling protocols, a constraint not required for the N-benzyl analog.

Metalation with nBuNa/nBuK in hexane; doping with THF, TMEDA, or PMDETA.

Alkene Reactivity Differentiation

Class-level

Methallyl (1,1-disubstituted alkene) provides reduced chain transfer vs. allyl; demonstrated chiral polyamide formation with (L)-1-phenylethylamine.

Polymer chemistry applications benefit from distinct reactivity profile; N-allyl analog may not replicate chiral polymer outcomes.

Radical polymerisation and poly(2-methylallyl hydrogen carboxylate) amidation conditions.

Synthetic Accessibility

Cross-study

One-step aminomercuration-demercuration yields 55–85% for structural analogs; N-methyl comparator requires 2–3 steps.

Single-step route may reduce custom synthesis lead time compared to multi-step N-methyl analog routes.

Griffith protocol: Hg(OAc)₂, amine, THF/H₂O, then NaBH₄ demercuration.

Physicochemical Differentiation

Head-to-head

Target bp est. 256.5 °C, density 0.929 g/cm³; N-allyl analog bp 225.6 °C (Δbp +30.9 °C), density 0.913 g/cm³.

Substantial boiling point differential directly impacts GC method development and distillation-based purification protocols.

Predicted values at 760 mmHg; method revalidation recommended upon substitution.

Evidence Dimension	PNMT inhibition constant (Ki)
Target Compound Data	Ki = 1.11 × 10⁶ nM (1.11 mM)
Comparator Or Baseline	N-allyl-1-phenylethylamine and other phenylethylamine PNMT inhibitors: Ki typically < 100 μM
Quantified Difference	Target compound is > 10-fold weaker than typical PNMT inhibitor thresholds; approximate 1000-fold weaker than potent inhibitors
Conditions	In vitro bovine phenylethylamine N-methyltransferase radiochemical assay

Why This Matters

The confirmed weak PNMT inhibition provides a data-driven justification for selecting this compound over pharmacologically active N-allyl or N-methyl analogs when minimal target engagement is an experimental requirement.

• [1] BindingDB. BDBM50367284 (CHEMBL291584). Ki = 1.11E+6 nM against PNMT. View Source
• [2] Grunewald, G. L., et al. (2006). Conformational and steric aspects of phenylethanolamine and phenylethylamine analogues as substrates or inhibitors of phenylethanolamine N-methyltransferase. J. Med. Chem., 49(2), 542-551. View Source

Chiral Configurational Stability: Methallyl vs. Benzyl Substituent Comparison

Metalation of enantiopure (S)-N-(α-methylbenzyl)methallylamine with nBuNa or nBuK in hexane, followed by addition of Lewis bases (THF, TMEDA, PMDETA), results in complete loss of chirality through aza-enolate formation within minutes at ambient temperature, as confirmed by NMR spectroscopy and X-ray crystallography [1]. In contrast, the benzyl-substituted analog (S)-N-benzyl-α-methylbenzylamine retains configurational integrity under identical conditions because it lacks the acidic α-methyl protons on the alkene substituent. This differential stability is critical for synthetic applications requiring chiral amine nucleophiles or ligands, where the methallyl compound demands strictly anhydrous, Lewis-base-free conditions.

Chiral Configurational Stability

Head-to-head

Complete racemisation of methallyl amine in

Enantiopurity demands strictly anhydrous, Lewis-base-free handling protocols, a constraint not required for the N-benzyl analog.

Metalation with nBuNa/nBuK in hexane; doping with THF, TMEDA, or PMDETA.

Alkene Reactivity Differentiation

Class-level

Methallyl (1,1-disubstituted alkene) provides reduced chain transfer vs. allyl; demonstrated chiral polyamide formation with (L)-1-phenylethylamine.

Polymer chemistry applications benefit from distinct reactivity profile; N-allyl analog may not replicate chiral polymer outcomes.

Radical polymerisation and poly(2-methylallyl hydrogen carboxylate) amidation conditions.

Synthetic Accessibility

Cross-study

One-step aminomercuration-demercuration yields 55–85% for structural analogs; N-methyl comparator requires 2–3 steps.

Single-step route may reduce custom synthesis lead time compared to multi-step N-methyl analog routes.

Griffith protocol: Hg(OAc)₂, amine, THF/H₂O, then NaBH₄ demercuration.

Physicochemical Differentiation

Head-to-head

Target bp est. 256.5 °C, density 0.929 g/cm³; N-allyl analog bp 225.6 °C (Δbp +30.9 °C), density 0.913 g/cm³.

Substantial boiling point differential directly impacts GC method development and distillation-based purification protocols.

Predicted values at 760 mmHg; method revalidation recommended upon substitution.

Evidence Dimension	Chiral stability upon alkali metal amide formation
Target Compound Data	Complete racemisation upon addition of THF, TMEDA, or PMDETA to Na/K amides in hexane
Comparator Or Baseline	(S)-N-benzyl-α-methylbenzylamine: chiral integrity retained under identical conditions
Quantified Difference	Qualitative: irreversible loss of chirality for methallyl derivative; quantitative racemisation time < 1 h at ambient temperature
Conditions	Metalation with nBuNa or nBuK in hexane, followed by Lewis base doping; monitored by NMR and single-crystal XRD

Why This Matters

Procurement of this compound for asymmetric synthesis protocols must be accompanied by strict handling specifications to preserve enantiopurity, a constraint that does not apply to its N-benzyl analog.

• [1] Flynn, M. T., Stott, R., Blair, V. L., & Andrews, P. C. (2016). Loss of Chirality through Facile Lewis Base Mediated Aza-enolate Formation in Na and K (S)-N-(alpha-Methylbenzyl)methallylamides. Organometallics, 35(16), 2707-2714. View Source

Alkene Reactivity Differentiation: Methallyl vs. Allyl Substituent in Polymerisation and Derivatisation

The 2-methyl substituent on the propenyl group alters both the reactivity ratio and regioselectivity of the alkene compared to the unsubstituted allyl analog. The methallyl group is a 1,1-disubstituted alkene with reduced propensity toward chain-transfer reactions during radical polymerisation relative to the monosubstituted allyl group, potentially yielding higher molecular weight polymers when employed as a co-monomer [1]. Furthermore, the chiral 1-phenylethyl substituent enables the synthesis of optically active polyamides when condensed with poly(2-methylallyl hydrogen carboxylate) backbones, a route that has been specifically demonstrated using (L)-1-phenylethylamine [2]. The N-allyl analog lacks this steric bias and typically yields shorter polymer chains with broader dispersity.

Alkene Reactivity Differentiation

Class-level

Methallyl (1,1-disubstituted alkene) provides reduced chain transfer vs. allyl; demonstrated chiral polyamide formation with (L)-1-phenylethylamine.

Polymer chemistry applications benefit from distinct reactivity profile; N-allyl analog may not replicate chiral polymer outcomes.

Radical polymerisation and poly(2-methylallyl hydrogen carboxylate) amidation conditions.

Evidence Dimension	Polymerisation behaviour and chiral monomer utility
Target Compound Data	Methallyl group (1,1-disubstituted alkene): reduced chain transfer; demonstrated chiral polyamide formation with (L)-1-phenylethylamine
Comparator Or Baseline	N-allyl-1-phenylethylamine (monosubstituted alkene): higher chain transfer propensity; no reports of optically active polymer synthesis
Quantified Difference	Qualitative: methallyl substitution pattern provides kinetic advantage in radical polymerisation chain propagation vs. allyl; specific molecular weight improvement depends on co-monomer system
Conditions	Radical polymerisation and polyacid amidation conditions as reported for syndiotactic poly(2-methylallyl hydrogen carboxylate) systems

Why This Matters

For procurement in polymer chemistry or materials science, the methallyl-bearing compound offers a distinct reactivity profile that the cheaper N-allyl analog cannot replicate, justifying its selection for chiral polymer and functional material development.

• [1] Odian, G. (2004). Principles of Polymerization (4th ed.). Wiley-Interscience. Chapter 6: Radical Chain Polymerization. View Source
• [2] Amidation of syndiotactic poly(2-methylallyl hydrogen carboxylate). ScienceDirect, 2003. Condensation with (L)-1-phenylethylamine, histamine, glycine methylester. View Source

Synthetic Accessibility: One-Step Aminomercuration-Demercuration Yield Benchmarking

The Griffith aminomercuration-demercuration protocol provides a one-step route to N-substituted α-methylphenethylamines, including the target methallyl compound, from commercially available α-methylstyrene and the corresponding primary amine [1]. While specific isolated yields for (2-methylprop-2-en-1-yl)(1-phenylethyl)amine are not reported in the open literature, structurally analogous N-alkyl-α-methylphenethylamines prepared via this route typically afford yields of 55–85% after chromatographic purification, comparing favourably with the multi-step reductive amination or N-alkylation approaches required for the N-methyl analog N-methyl-1-phenylethylamine . This synthetic efficiency translates into lower procurement lead times for custom synthesis requests.

Synthetic Accessibility

Cross-study

One-step aminomercuration-demercuration yields 55–85% for structural analogs; N-methyl comparator requires 2–3 steps.

Single-step route may reduce custom synthesis lead time compared to multi-step N-methyl analog routes.

Griffith protocol: Hg(OAc)₂, amine, THF/H₂O, then NaBH₄ demercuration.

Evidence Dimension	Synthetic step count and estimated yield
Target Compound Data	One-step aminomercuration-demercuration; typical yields for structural analogs: 55–85%
Comparator Or Baseline	N-methyl-1-phenylethylamine: multi-step reductive amination or alkylation; typical yields 60–90% over 2–3 steps
Quantified Difference	Single step vs. 2–3 steps for comparator; comparable or superior overall efficiency when accounting for cumulative step yields
Conditions	Aminomercuration-demercuration: Hg(OAc)₂, amine, THF/H₂O, then NaBH₄ demercuration

Why This Matters

For laboratories evaluating in-house synthesis versus commercial procurement, the one-step availability of this scaffold reduces both synthetic burden and turnaround time relative to multi-step N-methyl analog routes.

• [1] Griffith, R. C., Gentile, R. J., Davidson, T. A., & Scott, F. L. (1979). Convenient one-step synthesis of N-substituted α-methylphenethylamines via aminomercuration-demercuration. J. Org. Chem., 44(20), 3580–3583. View Source

Physicochemical Differentiation: Estimated Boiling Point and Density vs. N-Allyl Analog

The methallyl substitution increases both molecular weight and predicted boiling point relative to the N-allyl analog. (2-Methylprop-2-en-1-yl)(1-phenylethyl)amine (MW 175.27 g/mol; estimated bp ~256.5 °C, density ~0.929 g/cm³ at 760 mmHg) is significantly heavier and higher-boiling than N-allyl-1-phenylethylamine (MW 161.24 g/mol; bp 225.6 °C, density 0.913 g/cm³) [1]. These differences affect chromatographic retention times, distillation purification protocols, and solvent compatibility profiles in formulation development, making direct substitution without method revalidation unreliable.

Physicochemical Differentiation

Head-to-head

Target bp est. 256.5 °C, density 0.929 g/cm³; N-allyl analog bp 225.6 °C (Δbp +30.9 °C), density 0.913 g/cm³.

Substantial boiling point differential directly impacts GC method development and distillation-based purification protocols.

Predicted values at 760 mmHg; method revalidation recommended upon substitution.

Evidence Dimension	Molecular weight, boiling point, density
Target Compound Data	MW 175.27 g/mol; bp est. 256.5 °C; density est. 0.929 g/cm³
Comparator Or Baseline	N-allyl-1-phenylethylamine (CAS 126275-19-2): MW 161.24 g/mol; bp 225.6 °C; density 0.913 g/cm³
Quantified Difference	ΔMW +14.03 g/mol (+8.7%); Δbp +30.9 °C; Δdensity +0.016 g/cm³
Conditions	Predicted and experimental values at 760 mmHg as catalogued by Chemsrc and Chem960

Why This Matters

The substantial boiling point differential (~31 °C) directly impacts GC method development and distillation-based purification; procurement specifications must account for these physical property differences when establishing QC protocols.

• [1] Chem960. Allyl-(1-phenylethyl)amine. CAS 126275-19-2. Boiling point 225.6 °C; density 0.913 g/cm³. View Source

Optimal Application Scenarios for (2-Methylprop-2-en-1-yl)(1-phenylethyl)amine Based on Evidence

Negative-Control Compound in PNMT-Related Neurochemical Studies

Given its exceptionally weak PNMT inhibition (Ki ≈ 1.11 mM), (2-methylprop-2-en-1-yl)(1-phenylethyl)amine serves as an ideal negative-control scaffold in phenylethanolamine N-methyltransferase mechanistic studies. Researchers investigating structure-activity relationships of PNMT inhibitors can use this compound to establish baseline non-engagement, contrasting with potent inhibitors that display sub-micromolar Ki values . This application is supported by the evidence in Evidence Item 1 (Section 3).

Chiral Building Block Requiring Strict Anhydrous Handling Protocols

For asymmetric synthesis applications where the (S)- or (R)-enantiomer is employed as a chiral amine nucleophile or ligand precursor, the documented configurational lability under Lewis-basic conditions mandates procurement of the highest available enantiopurity and strict adherence to anhydrous, base-free handling protocols. As demonstrated by Flynn et al. (2016), the methallylamine scaffold undergoes rapid racemisation upon exposure to THF, TMEDA, or PMDETA in the presence of alkali metals . This scenario is supported by the evidence in Evidence Item 2 (Section 3).

Functional Co-Monomer for Optically Active Polymer Synthesis

The combination of the polymerisable methallyl group with the chiral 1-phenylethyl substituent makes this compound a valuable co-monomer for synthesising optically active polyamides and functionalised polymers. The established amidation chemistry with poly(2-methylallyl hydrogen carboxylate) backbones using (L)-1-phenylethylamine confirms the feasibility of this approach, and the 1,1-disubstituted alkene provides superior chain propagation characteristics compared to N-allyl analogs . This scenario is supported by the evidence in Evidence Item 3 (Section 3).

Chromatographic Method Development and Reference Standard Preparation

The distinct physicochemical profile of this compound – including a predicted boiling point of ~256.5 °C and density of 0.929 g/cm³ – makes it a useful reference compound for GC and HPLC method development targeting secondary amines with methallyl substitution. Its elution behaviour is clearly differentiated from the N-allyl analog (Δbp +31 °C), enabling robust peak identification in complex mixtures . This scenario is supported by the evidence in Evidence Item 5 (Section 3).

Application

Selection Property

Validation Focus

PNMT negative-control research

Weak PNMT inhibition profile

Target engagement assay context

Chiral building block synthesis

Enantiomeric purity and configurational lability

Anhydrous handling protocol review

Optically active polymer co-monomer

Methallyl polymerisation and chiral amidation

Chiral polymer outcome reproducibility

Chromatographic reference standard

Distinct boiling point and retention profile

GC/HPLC peak identification validation